

Clinical Safety & Efficacy Profile in a Feline Model

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1-Tetradecanol

CAS No.: 112-72-1

Cat. No.: S562632

Get Quote

The primary data comes from a 2019 study that investigated the use of topical oral **1-Tetradecanol** for treating chronic periodontal disease in cats [1].

- **Study Type:** Placebo-controlled, blinded clinical trial.
- **Test Substance:** **1-Tetradecanol** complex (1-TDC) at 525 mg per gel capsule per day.
- **Control:** Placebo (Olive oil, 0.25 ml per gel capsule per day).
- **Treatment Duration:** 6 weeks [1].

The table below summarizes the key outcomes of this study, demonstrating both its efficacy and the absence of reported adverse effects over the treatment period.

Parameter	Findings in 1-TDC Group (n=9)	Findings in Placebo Group (n=4)	Safety & Efficacy Implications
General Safety	No mortality or reported toxicity	No mortality or reported toxicity	Well-tolerated at 525 mg/day for 6 weeks in cats [1]
Pocket Depth (PPD)	Statistically significant reduction	No significant change	Indicates reversal of disease progression [1]

Parameter	Findings in 1-TDC Group (n=9)	Findings in Placebo Group (n=4)	Safety & Efficacy Implications
Clinical Attachment Loss (CAL)	Statistically significant reduction	No significant change	Demonstrates potential for tissue regeneration [1]
Gingival Index (GI)	Statistically significant reduction	No significant change	Confirms reduction in gingival inflammation [1]
Bleeding on Probing (BOP)	Statistically significant reduction	No significant change	Indicates improved gingival health [1]
Tooth Mobility (TMI)	No significant change	No significant change	Suggests limited effect on established severe tissue destruction [1]

Detailed Experimental Methodology

For researchers aiming to replicate or build upon this work, the study provides a clear and rigorous protocol.

1. Animal Model and Inclusion Criteria

- Subjects:** 13 cats with pre-existing moderate-to-severe chronic periodontal disease from a research colony.
- Baseline Health:** All animals were free-housed and fed a regular diet (dry and canned food). A **4-week washout period** with no drugs was enforced prior to the study initiation [1].

2. Clinical Periodontal Evaluation Protocol All measurements were performed under general anesthesia by a single examiner blinded to treatment groups. The assessment included [1]:


- Probing Pocket Depth (PPD):** Measured at six sites per tooth using a periodontal probe.
- Gingival Index (GI):** Scored from 0 (normal) to 3 (severe inflammation).
- Clinical Attachment Level (CAL):** Measured from the cementum-enamel junction.
- Bleeding on Probing (BOP):** Recorded as present or absent 15 seconds after probing.

- **Tooth Mobility Index (TMI):** Classified from stages 0 to 3.

3. Dosing and Administration

- The contents of the gel capsule (either 525 mg 1-TDC or 0.25 ml olive oil) were squeezed into the cat's mouth once daily for 6 weeks [1].

The workflow of this clinical study is summarized in the following diagram:



[Click to download full resolution via product page](#)

Proposed Mechanism of Action & Research Context

The study hypothesizes that the therapeutic effect of **1-Tetradecanol** is not due to direct antibacterial action, but rather through the **modulation of the host's inflammatory response** [1].

- **Role of Fatty Acids:** **1-Tetradecanol** is a monounsaturated fatty alcohol. Fatty acids and their derivatives are precursors to powerful **specialized pro-resolving mediators (SPMs)**, such as lipoxins and resolvins [1].
- **SPMs in Inflammation:** These mediators actively stimulate the resolution of inflammation, contrary to traditional anti-inflammatories that merely suppress it. They do this by [1]:
 - Limiting the migration of neutrophils to the inflammation site.
 - Modulating macrophage activity to clear cellular debris.
 - Blocking the secretion of pro-inflammatory cytokines (e.g., IL-1 β , TNF- α).
- **Previous Research:** The rationale for using 1-TDC was supported by prior studies in a rabbit model of periodontitis, where its topical application not only halted disease progression but also resulted in new tissue and bone reformation [1].

Gaps in the Current Data and Future Directions

While the clinical study provides valuable insights, it has limitations from a toxicological perspective.

- **Lack of Standard Toxicology Studies:** The search results did not yield standard OECD guideline studies (e.g., acute, subacute, subchronic toxicity) specifically for **1-Tetradecanol**. For comparison, other herbal extracts were tested in such models [2] [3], but similar data for 1-TDC is absent.
- **Limited Scope of Available Study:**
 - The feline study was not primarily designed as a toxicological investigation.
 - Specific hematological, biochemical, and histopathological data from vital organs were not reported.
 - The long-term toxicity and safety profile beyond 6 weeks remains unknown.

To advance the development of **1-Tetradecanol** for human or veterinary use, future work should prioritize **standardized pre-clinical toxicology studies** to formally establish its LD50, No Observed Adverse Effect Level (NOAEL), and target organ toxicity, if any.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Topical oral 1-tetradecanol complex in the treatment of ... [pmc.ncbi.nlm.nih.gov]
2. Phytochemical identification, acute and subchronic oral ... [sciencedirect.com]
3. Evaluation of acute, subacute, and subchronic toxicity of a ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Clinical Safety & Efficacy Profile in a Feline Model]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b562632#is-1-tetradecanol-toxicology-and-safety-profile>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States
Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com